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Introduction

Acephate (O,S-dimethyl acetylphosphoramidothioate) is a broad-spectrum organophosphate
insecticide used to control a wide range of sucking and biting insects on various agricultural
crops and ornamental plants.[1][2] Its systemic action and conversion to the more potent
acetylcholinesterase inhibitor, methamidophos, contribute to its efficacy.[2][3] However, the
widespread use of acephate raises concerns about its potential impact on non-target
organisms, including mammals, birds, fish, aquatic invertebrates, and beneficial insects. This
technical guide provides a comprehensive overview of the toxicological profile of acephate in
these non-target species, presenting quantitative toxicity data, detailed experimental
methodologies, and an exploration of the key signaling pathways involved in its toxicity and
detoxification.

Acute and Chronic Toxicity Data

The toxicity of acephate to non-target organisms varies significantly depending on the species
and the duration of exposure. The following tables summarize the available quantitative data
for acute and chronic toxicity endpoints.

Table 1: Acute Toxicity of Acephate to Non-Target
Organisms
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Organism ) . Exposure
Species Endpoint Value Reference
Class Route
1400 mg/kg
Mammals Rat (male) LD50 b Oral [4]
W
1000 mg/kg
Rat (female) LD50 Oral [4]
bw
360 mg/kg
Mouse LD50 Oral [4]
bw
Minimum 680 mg/kg
Beagle Dog Oral [4]
Lethal Dose bw
_ >10,000
Rabbit LD50 Dermal [4]
mg/kg bw
Dark-eyed
. 106 mg/kg
Birds Junco (Junco  LD50 b Oral [5]
W
hyemalis)
Bobwhite
Quall 1485 mg/kg )
) LC50 (5-day) o Dietary [5]
(Colinus in diet
virginianus)
] ) 1550-3000
Fish Labeo rohita LC50 (96 h) Water [41[6]
mg/L
Guppy
(Poecilia LC50 (96 h) 0.894 mg/L Water
reticulata)
Aquatic Very
Mayfly larvae - - Water [7]
Invertebrates Sensitive
Stonefly,
Damselfly, Less
) - i Water [7]
Mosquito Sensitive
larvae
Honey Bees Apis mellifera  LD50 1.2 p g/bee Oral
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Apis mellifera

LC50 (48 h)

6.97 mg/L

Feeding

[8]

Table 2: Chronic and Sublethal Effects of Acephate on
Non-Target Organisms

Organism . . .
Species Endpoint Value/Effect Duration Reference
Class
Not
established;
NOAEL _ _
) ~ reduced Multigenerati
Mammals Rat (multigenerati ]
mating and onal
onal) ] i
litter size at
=50 ppm
Bobwhite
_ NOEC _
) Quall ) <5 ppm in
Birds ] (reproduction ] - [10]
(Colinus ) diet
virginianus)
Mallard Duck
NOEC .
(Anas ] <20 ppm in
(reproduction ) - [10]
platyrhynchos diet
)
Reduced
amylase
) ) Sublethal o
Fish Labeo rohita activity and 30 days [6]
effects )
total protein
content
_ _ NOEC
Aquatic Daphnia )
(reproduction  0.150 mg/L 21 days
Invertebrates  magna )
Reduced e
) ) Sublethal ] 9
Honey Bees Apis mellifera laying at 0.25 14 days
effects )
ppm in syrup
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Key Signaling Pathways

The toxicity of acephate is primarily mediated through its interaction with the nervous system.
However, organisms possess detoxification pathways to metabolize and eliminate this
compound.

Acetylcholinesterase Inhibition Pathway

The principal mechanism of acephate's toxicity is the inhibition of the enzyme
acetylcholinesterase (AChE). Acephate itself is a weak inhibitor, but it is metabolically
converted to methamidophos, a much more potent inhibitor.[11] AChE is crucial for terminating
nerve impulses by hydrolyzing the neurotransmitter acetylcholine in the synaptic cleft. Inhibition
of AChE leads to an accumulation of acetylcholine, resulting in continuous nerve stimulation,
which manifests as tremors, convulsions, and ultimately paralysis and death.
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Mechanism of Acetylcholinesterase (AChE) inhibition by acephate and its metabolite
methamidophos.

Detoxification and Metabolism Pathway

Non-target organisms have enzymatic systems to metabolize and detoxify acephate. The
primary metabolic pathways involve carboxylesterases, cytochrome P450 (CYP)
monooxygenases, and glutathione S-transferases (GSTs). In mammals, acephate is primarily
metabolized to the non-cholinesterase inhibiting compound, des-O-methylacephate.[11] A
smaller fraction is converted to the more toxic methamidophos. In insects, the conversion to
methamidophos is a more dominant pathway, which contributes to its selective toxicity.[11]
Further metabolism by CYPs and conjugation by GSTs facilitate the excretion of these

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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